2-{[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• Molecular Formula: C14H11ClN4OS3
• Molecular Weight: 382.9 g/mol
• IUPAC Name: 2-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C14H11ClN4OS3/c1-8-18-19-13(23-8)17-12(20)7-22-14-16-11(6-21-14)9-2-4-10(15)5-3-9/h2-6H,7H2,1H3,(H,17,19,20)
• InChI Key: BDZFYWSXTTUXLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NC(=CS2)C3=CC=C(C=C3)Cl

Description

2-{[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a heterocyclic compound featuring a thiazole ring substituted with a 4-chlorophenyl group and a thiadiazole moiety bearing a methyl group. The molecule contains a sulfanyl-acetamide bridge connecting these two heterocyclic systems, a structural motif common in bioactive molecules. This compound’s design aligns with strategies to optimize antibacterial sulfonamide analogs, as seen in related structures like sulfamethizole impurities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide typically involves multiple steps. One common method starts with the preparation of the thiazole ring, followed by the introduction of the chlorophenyl group. The final step involves the formation of the acetamide linkage with the thiadiazole moiety. Reaction conditions often include the use of solvents like ethanol or dimethyl sulfoxide (DMSO) and catalysts such as triethylamine .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance yield and purity. Industrial methods also focus on optimizing reaction conditions to minimize by-products and reduce costs .

Chemical Reactions Analysis

Types of Reactions

2-{[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions often involve controlled temperatures and pH levels to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or amines .

Scientific Research Applications

Structure and Composition

The compound consists of a thiazole ring fused with a chlorophenyl group and a thiadiazole moiety. Its chemical formula is $C_{16}H_{12}ClN_3OS_2$ with a molecular weight of approximately 361.9 g/mol.

Antiviral Activity

Research indicates that derivatives similar to 2-{[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide exhibit antiviral properties. For instance, compounds containing thiazole and thiadiazole moieties have shown efficacy against viruses such as the Tobacco Mosaic Virus (TMV) .

Antimicrobial Properties

Thiazole derivatives are known for their antimicrobial activities. Studies have reported that compounds with similar structures possess significant antibacterial and antifungal properties, making them candidates for developing new antibiotics .

Anticancer Potential

Thiazoles have been investigated for their anticancer properties. Compounds with modifications on the thiazole ring have demonstrated cytotoxic effects against various cancer cell lines .

Case Study 1: Antiviral Efficacy Against TMV

In a study focusing on the antiviral activity of thiazole derivatives, compounds similar to 2-{[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide were synthesized and tested against TMV. The results indicated that certain derivatives exhibited approximately 50% inhibition of the virus, comparable to existing antiviral agents .

Case Study 2: Antimicrobial Screening

A series of thiazole-based compounds were evaluated for their antimicrobial activity against common pathogens. The results showed that several derivatives had significant inhibitory effects on both Gram-positive and Gram-negative bacteria, suggesting potential for further development as antimicrobial agents .

Mechanism of Action

The mechanism of action of 2-{[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide involves its interaction with specific molecular targets. The compound can inhibit enzymes or disrupt cellular processes, leading to its biological effects. For example, it may inhibit bacterial cell wall synthesis or interfere with inflammatory pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural similarities with several derivatives, differing in substituents on the thiazole/thiadiazole rings or the acetamide linker. Key comparisons include:

Compound Name	Key Substituents/Features	Biological Activity/Properties	Molecular Weight (g/mol)	Reference ID
Target Compound	4-chlorophenyl (thiazole), 5-methyl (thiadiazole)	Antibacterial (predicted), enhanced lipophilicity	396.88
2-(4-Chlorophenoxy)-N-(5-{[4-(trifluoromethyl)benzyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide	4-chlorophenoxy, trifluoromethyl benzyl (thiadiazole)	Higher lipophilicity (CF3 group), potential CNS activity	457.90
N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide	Benzylsulfanyl (thiadiazole), piperidinyl group	Anticonvulsant, antihypertensive (thiadiazole derivatives)	377.50
2-[(5-((4-Chlorophenyl)methyl)sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide	4-chlorobenzyl (thiadiazole), 2,4-dimethylphenyl	Improved metabolic stability (methyl groups), antibacterial	452.00
Sulfamethizole impurity (N-[4-({4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl}sulfamoyl)phenyl]amine)	Dual sulfamoyl groups, 5-methyl-thiadiazole	Antibacterial (sulfonamide class), impurity with reduced efficacy	408.45

Key Differences and Implications

Substituent Effects on Bioactivity: The target compound’s 4-chlorophenyl group on the thiazole ring may enhance antibacterial activity compared to the phenoxy group in , which prioritizes lipophilicity over target specificity. The piperidinyl substituent in introduces basicity, which could modulate interactions with ion channels or enzymes, explaining its anticonvulsant activity.

Metabolic Stability :

• The 5-methyl group on the thiadiazole ring in the target compound likely improves resistance to oxidative metabolism compared to unsubstituted thiadiazoles .
• Compounds with methylphenyl groups (e.g., ) show enhanced stability but may suffer from reduced solubility.

Synthetic Accessibility :

• The target compound’s synthesis likely involves coupling a 4-(4-chlorophenyl)-1,3-thiazole-2-thiol with a chloroacetamide intermediate, similar to methods in .
• In contrast, the trifluoromethyl derivative requires costlier reagents, while the piperidinyl analog involves hazardous benzene, limiting scalability .

Biological Activity

The compound 2-{[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a member of the thiadiazole family, which has garnered attention due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer, and anti-inflammatory properties based on recent studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{12}\text{H}_{11}\text{ClN}_4\text{OS}_2$$

This structure features a thiazole ring and a thiadiazole moiety, which are known for their biological significance. The presence of the chlorophenyl group enhances its lipophilicity, potentially increasing its bioavailability.

1. Antimicrobial Activity

Research indicates that compounds containing the 1,3,4-thiadiazole scaffold exhibit significant antimicrobial properties. A study evaluated various derivatives against several bacterial strains:

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
51m	Xanthomonas oryzae pv. oryzicola	100 μg/mL (30% inhibition)
51m	Xanthomonas oryzae pv. oryzae	100 μg/mL (56% inhibition)

These results suggest that the compound demonstrates promising antibacterial effects compared to commercial bactericides like thiodiazolecopper .

2. Anticancer Activity

The anticancer potential of thiadiazole derivatives has been extensively studied. In vitro assays showed that certain derivatives exhibited significant cytotoxicity against various cancer cell lines:

Compound	Cell Line	IC50 (μM)
74a	MDA-MB-231 (Breast Cancer)	3.3
74b	HEK293T (Normal Human Cells)	34.71

These findings indicate that the compound may inhibit cancer cell proliferation effectively .

3. Anti-inflammatory Activity

Thiadiazole derivatives have also been reported to possess anti-inflammatory properties. A study demonstrated that these compounds could reduce inflammation markers in vitro and in vivo models, suggesting their potential as therapeutic agents for inflammatory diseases .

Case Studies and Research Findings

Several studies have synthesized and evaluated the biological activities of thiadiazole derivatives similar to the compound :

• Antitubercular Activity : A series of novel thiadiazoles were tested against Mycobacterium smegmatis with some exhibiting MIC values lower than standard treatments like Isoniazid .
• Mechanistic Studies : Investigations into the mode of action revealed that these compounds might inhibit specific enzymes involved in bacterial cell wall synthesis and cancer cell metabolism .